Cas no 1247382-33-7 (Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)-)

• Product Name: Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)-
• CAS No: 1247382-33-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6416342
• PubChem ID: 62692602
• Update Time: 2025-06-03

Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)-
• CS-0250997
• Z995118102
• 1247382-33-7
• 2-(4-methyl-4H-1,2,4-triazol-3-yl)benzoic acid
• AKOS011987364
• EN300-5312701
• 2-(4-methyl-1,2,4-triazol-3-yl)benzoic acid
• SCHEMBL3710408

• Inchi： 1S/C10H9N3O2/c1-13-6-11-12-9(13)7-4-2-3-5-8(7)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： PQSIERKWMDWLQF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1N(C)C=NN=1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 445.7±47.0 °C(Predicted)
• pka: 3.44±0.36(Predicted)

Additional information on Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)-

Recent Advances in the Study of Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)- (CAS: 1247382-33-7)

Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)- (CAS: 1247382-33-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. The compound features a benzoic acid scaffold linked to a 1,2,4-triazole moiety, a structural motif known for its diverse biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)-, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of 2-cyanobenzoic acid with methylhydrazine, followed by cyclization under mild acidic conditions. This advancement is particularly noteworthy for industrial-scale production, where efficiency and cost-effectiveness are critical.

Pharmacological investigations have revealed that Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)- exhibits promising activity as a kinase inhibitor. In vitro studies demonstrated its ability to selectively target specific tyrosine kinases involved in cancer cell proliferation. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its selectivity profile.

Beyond oncology, this compound has also shown potential in the treatment of inflammatory diseases. A recent preclinical study highlighted its ability to modulate NF-κB signaling, a key pathway in inflammation. Researchers observed significant reductions in pro-inflammatory cytokines in animal models of rheumatoid arthritis, paving the way for future clinical trials. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review for publication.

In conclusion, Benzoic acid, 2-(4-methyl-4H-1,2,4-triazol-3-yl)- (CAS: 1247382-33-7) represents a versatile scaffold with broad therapeutic potential. Recent advances in its synthesis and pharmacological characterization have positioned it as a promising candidate for further drug development. Future research should focus on structure-activity relationship studies and in vivo efficacy assessments to fully exploit its medicinal value.